Cas no 61382-19-2 (Benzoxazole, 5-isothiocyanato-2-(2-pyridinyl)-)

• Product Name: Benzoxazole, 5-isothiocyanato-2-(2-pyridinyl)-
• CAS No: 61382-19-2
• MF: C₁₃H₇N₃OS
• MW: 253.279180765152
• CID: 481455
• PubChem ID: 21505649
• Update Time: 2025-04-19

Benzoxazole, 5-isothiocyanato-2-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 5-isothiocyanato-2-(2-pyridinyl)-
• 5-isothiocyanato-2-pyridin-2-yl-1,3-benzoxazole
• DTXSID10615200
• 5-Isothiocyanato-2-(pyridin-2-yl)-1,3-benzoxazole
• 61382-19-2
• SCHEMBL11769025

• Inchi： 1S/C13H7N3OS/c18-8-15-9-4-5-12-11(7-9)16-13(17-12)10-3-1-2-6-14-10/h1-7H
• InChI Key： SRURNHVMAUTZGS-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC2=C(C=1)N=C(C1C=CC=CN=1)O2

Computed Properties

• Exact Mass: 253.03111
• Monoisotopic Mass: 253.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• PSA: 51.28